Cas no 7479-38-1 (2-Naphthalenol,1-[(1-naphthalenylamino)methyl]-)

2-Naphthalenol,1-[(1-naphthalenylamino)methyl]- structure
7479-38-1 structure
Product Name:2-Naphthalenol,1-[(1-naphthalenylamino)methyl]-
CAS No:7479-38-1
MF:C21H17NO
MW:299.365785360336
CID:576500
PubChem ID:344620
Update Time:2025-04-19

2-Naphthalenol,1-[(1-naphthalenylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenol,1-[(1-naphthalenylamino)methyl]-
    • 1-[(naphthalen-1-ylamino)methyl]naphthalen-2-ol
    • 7479-38-1
    • NSC-401640
    • DTXSID50322603
    • NSC401640
    • Inchi: 1S/C21H17NO/c23-21-13-12-16-7-1-3-9-17(16)19(21)14-22-20-11-5-8-15-6-2-4-10-18(15)20/h1-13,22-23H,14H2
    • InChI Key: JPZCHVWJCZDJDN-UHFFFAOYSA-N
    • SMILES: OC1C=CC2C=CC=CC=2C=1CNC1=CC=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 299.13111
  • Monoisotopic Mass: 299.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 1.267
  • Boiling Point: 530.2°C at 760 mmHg
  • Flash Point: 185.6°C
  • Refractive Index: 1.767
  • PSA: 32.26
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